N-(3-(4-chlorophenyl)-4-oxo-4H-chromen-2-yl)-2-(3-methylpiperidin-1-yl)acetamide

• IUPAC Name: N-[3-(4-chlorophenyl)-4-oxochromen-2-yl]-2-(3-methylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C23H23ClN2O3/c1-15-5-4-12-26(13-15)14-20(27)25-23-21(16-8-10-17(24)11-9-16)22(28)18-6-2-3-7-19(18)29-23/h2-3,6-11,15H,4-5,12-14H2,1H3,(H,25,27)
• InChI Key: OIHFFRCFKVWSAP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC(=O)NC2=C(C(=O)C3=CC=CC=C3O2)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H23ClN2O3
• Molecular Weight: 410.9 g/mol

Description

N-(3-(4-chlorophenyl)-4-oxo-4H-chromen-2-yl)-2-(3-methylpiperidin-1-yl)acetamide, also known as ABT-639, is a potent and selective T-type calcium channel blocker. It was developed by Abbott Laboratories and is currently being studied for its potential use in the treatment of various disorders, including neuropathic pain, epilepsy, and hypertension.

Scientific Research Applications

Chlorophenols in Environmental Research

Chlorophenols, such as those found in the structure of the compound , are widely studied for their environmental impact, particularly in aquatic toxicology. Chlorophenols can accumulate in organisms and have acute and chronic toxic effects on aquatic life. Research focuses on understanding the mechanisms of toxicity, including oxidative stress, immune system disruption, and endocrine function interference. These studies highlight the environmental persistence and toxicity of chlorophenols, providing critical insights for pollution management and species conservation efforts (Ge et al., 2017).

Acetamides in Toxicology and Biochemistry

Acetamide derivatives, represented in the compound’s name, are significant in studies of biological effects and toxicity. Comprehensive reviews update the toxicological profiles of acetamides, focusing on their commercial importance and the biological consequences of exposure. Such research is crucial for understanding the safe use and environmental impact of these compounds in various applications (Kennedy, 2001).

Chromenes in Chemical and Pharmaceutical Research

While specific studies on the applications of chromene derivatives like the one were not identified, chromenes play a significant role in pharmaceutical research due to their diverse biological activities. They are explored for potential therapeutic applications, including their anti-inflammatory, anticancer, and antimicrobial properties. The structural diversity and substitution patterns of nitrogen heterocycles, including chromenes, are analyzed to understand their frequency and role in FDA-approved pharmaceuticals, shedding light on the importance of such structures in drug development (Vitaku et al., 2014).

Mechanism of Action

Target of Action

It is known that similar compounds with an indole nucleus bind with high affinity to multiple receptors . This suggests that the compound could potentially interact with a variety of cellular targets.

Mode of Action

Based on the structure of the compound and its similarity to other indole derivatives, it can be inferred that it might interact with its targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and van der waals forces .

Biochemical Pathways

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound could potentially affect a wide range of biochemical pathways.

Result of Action

Given the wide range of biological activities associated with indole derivatives , it can be inferred that the compound might have diverse effects at the molecular and cellular levels.